Cas no 2092034-01-8 (methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate)

Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate is a versatile heterocyclic compound featuring a reactive 2-amino-1,3-thiazole core coupled with an oxoacetate ester functionality. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both amino and ester groups allows for further functionalization, enabling applications in the development of bioactive molecules. Its stability under standard handling conditions and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly useful in constructing thiazole-based scaffolds, which are prevalent in medicinal chemistry due to their diverse biological activities.
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate structure
2092034-01-8 structure
Product name:methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
CAS No:2092034-01-8
MF:C6H6N2O3S
MW:186.188439846039
MDL:MFCD29905571
CID:4555648
PubChem ID:118987087

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(2-aminothiazol-4-yl)-2-oxoacetate
    • COC(C(C=1N=C(SC=1)N)=O)=O
    • methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
    • MDL: MFCD29905571
    • Inchi: 1S/C6H6N2O3S/c1-11-5(10)4(9)3-2-12-6(7)8-3/h2H,1H3,(H2,7,8)
    • InChI Key: XEBRQEDOFGKQGN-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C(C(=O)OC)=O)=C1

Computed Properties

  • Exact Mass: 186.00991323 g/mol
  • Monoisotopic Mass: 186.00991323 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Molecular Weight: 186.19
  • Topological Polar Surface Area: 111

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21836831-10.0g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
10g
$1654.0 2023-05-25
Enamine
EN300-21836831-2.5g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
2.5g
$1063.0 2023-09-16
Enamine
EN300-21836831-10g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
10g
$2331.0 2023-09-16
Enamine
EN300-21836831-0.25g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
0.25g
$498.0 2023-09-16
Enamine
EN300-21836831-5.0g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
5g
$1115.0 2023-05-25
Enamine
EN300-21836831-1.0g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
1g
$385.0 2023-05-25
Enamine
EN300-21836831-1g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
1g
$541.0 2023-09-16
Enamine
EN300-21836831-0.5g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
0.5g
$520.0 2023-09-16
Enamine
EN300-21836831-0.05g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
0.05g
$455.0 2023-09-16
Enamine
EN300-21836831-0.1g
methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
2092034-01-8
0.1g
$476.0 2023-09-16

Additional information on methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate

Comprehensive Overview of Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8)

Methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole core and ester functional group, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining an amino-thiazole moiety with a methyl oxoacetate side chain, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate has surged due to their role in developing antimicrobial agents, anticancer drugs, and pesticides. Researchers are particularly interested in its potential to modulate biological pathways, such as enzyme inhibition and receptor binding. The compound's CAS number 2092034-01-8 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and organic synthesis.

The synthesis of methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate typically involves multi-step reactions, including condensation and esterification processes. Its thiazole ring is known for stability and bioactivity, which aligns with current trends in green chemistry and sustainable drug development. Laboratories often optimize its production to minimize waste and improve yield, addressing the industry's focus on eco-friendly synthesis.

From an analytical perspective, CAS 2092034-01-8 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm its structural integrity, which is critical for applications in high-throughput screening and preclinical studies. The compound's molecular weight and solubility properties are also key factors in its formulation for various research purposes.

Emerging trends in AI-driven drug discovery have further highlighted the importance of methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate. Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutics. This aligns with frequent search queries like "thiazole derivatives in drug design" and "CAS 2092034-01-8 applications," demonstrating its intersection with cutting-edge science.

In summary, methyl 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 2092034-01-8) is a pivotal compound in modern chemistry, bridging gaps between organic synthesis, pharmacology, and materials science. Its adaptability and bioactive potential ensure its continued relevance in addressing global challenges in healthcare and agriculture.

Recommend Articles

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.